Cas no 2751620-83-2 (1-(morpholine-4-sulfonyl)azetidin-3-amine, trifluoroacetic acid)

• Product Name: 1-(morpholine-4-sulfonyl)azetidin-3-amine, trifluoroacetic acid
• CAS No: 2751620-83-2
• MF: C₉H₁₆F₃N₃O₅S
• MW: 335.300651550293
• CID: 6479313
• Update Time: 2025-10-31

1-(morpholine-4-sulfonyl)azetidin-3-amine, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 1-(morpholine-4-sulfonyl)azetidin-3-amine, trifluoroacetic acid

• Inchi： 1S/C7H15N3O3S.C2HF3O2/c8-7-5-10(6-7)14(11,12)9-1-3-13-4-2-9;3-2(4,5)1(6)7/h7H,1-6,8H2;(H,6,7)
• InChI Key： DTWYOTPQOJMONU-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.S(N1CCOCC1)(N1CC(N)C1)(=O)=O

Additional information on 1-(morpholine-4-sulfonyl)azetidin-3-amine, trifluoroacetic acid

Introduction to 1-(morpholine-4-sulfonyl)azetidin-3-amine, trifluoroacetic acid (CAS No. 2751620-83-2)

The compound 1-(morpholine-4-sulfonyl)azetidin-3-amine, trifluoroacetic acid, identified by its CAS number 2751620-83-2, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and therapeutic interventions. The structural framework of this molecule, featuring a morpholine-4-sulfonyl group and an azetidin-3-amine moiety, endows it with unique chemical properties that make it a promising candidate for further exploration.

At the core of the compound's appeal lies its ability to interact with biological targets in a manner that is both selective and potent. The morpholine ring, known for its presence in numerous bioactive molecules, contributes to the compound's solubility and stability, while the sulfonyl group enhances its binding affinity. The azetidin-3-amine component adds another layer of complexity, enabling the molecule to engage with specific enzymes or receptors in a targeted fashion. This combination of structural features has made 1-(morpholine-4-sulfonyl)azetidin-3-amine, trifluoroacetic acid a subject of intense interest among researchers.

Recent studies have highlighted the compound's potential in addressing various therapeutic challenges. For instance, research has demonstrated that derivatives of this molecule exhibit inhibitory activity against certain kinases, which are critical targets in cancer therapy. The trifluoroacetic acid moiety further enhances the molecule's pharmacokinetic properties, improving its bioavailability and metabolic stability. These findings align with broader trends in medicinal chemistry where the design of small molecules with multiple functional groups is leveraged to achieve synergistic effects.

The synthesis of 1-(morpholine-4-sulfonyl)azetidin-3-amine, trifluoroacetic acid involves a series of well-established organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of key intermediates such as morpholine derivatives and azetidine precursors. These intermediates are then subjected to sulfonylation and subsequent amine functionalization to yield the final product. The use of trifluoroacetic acid as part of the synthetic route not only provides the necessary acidic conditions for reaction completion but also contributes to the overall purity and stability of the compound.

One of the most compelling aspects of this compound is its versatility in drug design. Researchers have explored its utility in developing inhibitors for enzymes that play a role in inflammatory diseases, neurodegenerative disorders, and infectious diseases. The ability to modify specific parts of the molecule allows for fine-tuning its biological activity, making it adaptable to different therapeutic contexts. This flexibility is particularly valuable in an era where personalized medicine is becoming increasingly important.

In terms of regulatory considerations, 1-(morpholine-4-sulfonyl)azetidin-3-amine, trifluoroacetic acid (CAS No. 2751620-83-2) does not fall under any restricted categories such as hazardous materials or controlled substances. Its synthesis and handling can be conducted under standard laboratory conditions with appropriate safety measures in place. This accessibility makes it an attractive option for academic and industrial research teams who are looking to explore novel therapeutic avenues without navigating complex regulatory hurdles.

The future prospects for this compound are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new applications. Collaborative efforts between chemists and biologists are essential to fully realize its potential. By leveraging cutting-edge techniques such as computational modeling and high-throughput screening, researchers can accelerate the discovery process and identify new derivatives with enhanced efficacy.

In conclusion, 1-(morpholine-4-sulfonyl)azetidin-3-amine, trifluoroacetic acid represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug development. As research continues to evolve, this compound is poised to play an important role in addressing some of today's most pressing medical challenges.